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Compound of Interest

Compound Name: Butyl Oleate

Cat. No.: B086557 Get Quote

An in-depth look at Butyl Oleate, a versatile ester, reveals its significant potential in advanced

lubricant formulations.[1][2] Derived from the esterification of butanol and oleic acid, this

compound is gaining traction in various industrial and automotive applications due to its

favorable lubricating properties, biodegradability, and excellent solvency.[3][4][5] This document

provides detailed application notes and protocols for researchers, scientists, and formulation

professionals working with Butyl Oleate.

Application Notes
Butyl Oleate serves as a high-performance lubricant base oil and a valuable additive in

lubricant formulations. Its inherent properties make it suitable for a range of applications, from

metalworking fluids to engine oils.

Key Performance Characteristics:

Excellent Lubricity: The long, unsaturated fatty acid chain of oleic acid provides a strong

lubricating film, reducing friction and wear between moving parts. This makes Butyl Oleate
an effective boundary lubricant.

Good Solvency: Butyl Oleate exhibits excellent solvency, allowing it to be easily blended

with a wide range of oils, additives, and surfactants. This property is particularly beneficial in

formulating complex lubricant packages.
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Biodegradability: As a bio-based ester, Butyl Oleate is readily biodegradable, offering a

more environmentally friendly alternative to traditional mineral oil-based lubricants.

Thermal and Oxidative Stability: While synthetic esters generally offer good stability, the

performance of Butyl Oleate can be enhanced with appropriate antioxidant additives to

meet the demands of high-temperature applications.

Low-Temperature Fluidity: Butyl Oleate generally possesses good low-temperature

properties, ensuring effective lubrication during cold starts.

Primary Applications in Lubricant Formulations:

Metalworking Fluids: In cutting, grinding, and forming operations, Butyl Oleate acts as a

lubricity and anti-wear additive, helping to improve tool life and surface finish. Its solvency

also aids in maintaining the cleanliness of the machining environment.

Industrial Gear and Bearing Oils: Formulations containing Butyl Oleate can provide

enhanced protection against wear and micropitting in enclosed gear systems and bearings.

Automotive Engine Oils: As a base oil component or additive, Butyl Oleate can contribute to

improved fuel economy and reduced emissions by lowering friction.

Hydraulic Fluids: Its good lubricity and biodegradability make it a suitable component for

hydraulic fluids used in environmentally sensitive areas.

Quantitative Data Presentation
The following tables summarize the typical physicochemical and tribological properties of Butyl
Oleate, with comparative data for other common lubricant base oils. It is important to note that

the data for Butyl Oleate is compiled from various sources and may not have been generated

under identical test conditions. The data for related oleate esters is provided as a proxy for

tribological performance.

Table 1: Typical Physicochemical Properties of Butyl Oleate and Other Base Oils
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Property Butyl Oleate
Mineral Oil (ISO VG
46)

PAO
(Polyalphaolefin)

Kinematic Viscosity @

40°C (cSt)
4.5 - 19 46.0 46.0

Kinematic Viscosity @

100°C (cSt)
~8.0 6.8 7.8

Viscosity Index >180 100 135

Flash Point (°C) >150 220 240

Pour Point (°C) -10 to -26.5 -15 -54

Density @ 20°C

(g/cm³)
~0.87 ~0.87 ~0.84

Table 2: Comparative Tribological Performance Data (Four-Ball Wear Test - ASTM D4172)

Lubricant
Wear Scar Diameter (WSD)
(mm)

Coefficient of Friction
(COF)

Neopentylglycol Dioleate

(Proxy for Butyl Oleate)
0.451 0.069

Pentaerythritol Tetraoleate

(Proxy for Butyl Oleate)
0.470 0.065

Mineral Oil (ISO VG 46) 0.60 0.12

2-Butoxyethyl Oleate 0.45 0.08

Experimental Protocols
The following are detailed methodologies for key experiments used to evaluate the

performance of lubricant formulations containing Butyl Oleate.

Four-Ball Wear Test (ASTM D4172)
This test method is used to determine the wear-preventive characteristics of a lubricating fluid.
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Apparatus:

Four-Ball Wear Test Machine

Steel balls (12.7 mm diameter, AISI E-52100 steel)

Microscope for measuring wear scar diameter

Procedure:

Three steel balls are clamped together in a test cup.

The lubricant sample (containing Butyl Oleate) is poured into the cup to cover the balls.

A fourth steel ball is placed in a chuck and brought into contact with the three stationary

balls.

A specified load is applied (e.g., 392 N).

The top ball is rotated at a constant speed (e.g., 1200 rpm) for a set duration (e.g., 60

minutes) at a controlled temperature (e.g., 75°C).

After the test, the three stationary balls are cleaned, and the average diameter of the wear

scars is measured using a microscope.

Determination of Kinematic Viscosity (ASTM D445) and
Viscosity Index (ASTM D2270)
Apparatus:

Calibrated glass capillary viscometer

Constant temperature bath

Procedure:

The lubricant sample is introduced into the viscometer.
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The viscometer is placed in a constant temperature bath at 40°C until the sample reaches

thermal equilibrium.

The time taken for the oil to flow between two marked points on the viscometer is measured.

The kinematic viscosity at 40°C is calculated by multiplying the flow time by the viscometer

calibration constant.

Steps 2-4 are repeated at 100°C.

The Viscosity Index (VI) is calculated from the kinematic viscosities at 40°C and 100°C using

the formula and tables provided in the ASTM D2270 standard.

Flash Point Determination by Cleveland Open Cup
(ASTM D92)
This test determines the lowest temperature at which the lubricant vapor will ignite.

Apparatus:

Cleveland Open Cup apparatus

Thermometer

Test flame applicator

Procedure:

The test cup is filled with the lubricant sample to a specified level.

The sample is heated at a controlled rate.

A small test flame is passed across the cup at regular temperature intervals.

The flash point is the lowest temperature at which the application of the test flame causes

the vapors above the liquid surface to ignite.

Pour Point Determination (ASTM D97)
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This test determines the lowest temperature at which the lubricant will flow.

Apparatus:

Test jar

Thermometer

Cooling bath

Procedure:

The lubricant sample is heated and then cooled at a specified rate in a test jar.

The jar is removed from the cooling bath at 3°C intervals and tilted to observe for any

movement of the oil.

The pour point is the lowest temperature at which the oil is observed to flow.
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Caption: Workflow for Lubricant Formulation and Testing.
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Caption: Key Properties and Applications of Butyl Oleate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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